Cas no 51946-13-5 (sodium 3-(decyloxy)-2-hydroxypropane-1-sulfonate)

• Product Name: sodium 3-(decyloxy)-2-hydroxypropane-1-sulfonate
• CAS No: 51946-13-5
• MF: C₁₃H₂₇NaO₅S
• MW: 318.405254602432
• CID: 1575389
• PubChem ID: 23677322
• Update Time: 2025-04-21

sodium 3-(decyloxy)-2-hydroxypropane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• sodium 3-(decyloxy)-2-hydroxypropane-1-sulfonate
• 1-propanesulfonic acid, 3-(decyloxy)-2-hydroxy-, sodium salt (1:1)
• 3-(Decyloxy)-2-hydroxy-1-propanesulfonic acid sodium salt
• sodium,3-decoxy-2-hydroxypropane-1-sulfonate
• AXDVKHJWFROUKL-UHFFFAOYSA-M
• 1-Propanesulfonic acid, 2-hydroxy-3-(decyloxy)-, monosodium salt
• 51946-13-5
• DTXSID60885976
• 3-Decyloxy-2-hydroxypropanesulfonic acid, sodium salt
• DB-314674
• 1-Propanesulfonic acid, 3-(decyloxy)-2-hydroxy-, monosodium salt

• Inchi： 1S/C13H28O5S.Na/c1-2-3-4-5-6-7-8-9-10-18-11-13(14)12-19(15,16)17;/h13-14H,2-12H2,1H3,(H,15,16,17);/q;+1/p-1
• InChI Key： AXDVKHJWFROUKL-UHFFFAOYSA-M
• SMILES： S(CC(COCCCCCCCCCC)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 318.14781
• Monoisotopic Mass: 318.14768941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 86.66